Cas no 53278-75-4 (2-{4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-2-ylsulfanyl}acetic acid)

• Product Name: 2-{4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-2-ylsulfanyl}acetic acid
• CAS No: 53278-75-4
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• CID: 3078225
• PubChem ID: 784709
• Update Time: 2025-08-01

2-{4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Allyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid
• 2-{4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-2-ylsulfanyl}acetic acid
• 2-((3-allyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
• F3007-0165
• AB00308126-02
• 2-(4-oxo-3-prop-2-enylquinazolin-2-yl)sulfanylacetic acid
• AKOS000269080
• 53278-75-4
• VU0507368-1
• 2-(3-allyl-4-oxo-3,4-dihydroquinazolin-2-ylthio)acetic acid

• MDL： MFCD00748462
• Inchi： 1S/C13H12N2O3S/c1-2-7-15-12(18)9-5-3-4-6-10(9)14-13(15)19-8-11(16)17/h2-6H,1,7-8H2,(H,16,17)
• InChI Key： TXJYLJLBDUXVPK-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2C(N1CC=C)=O

Computed Properties

• Exact Mass: 276.05686342Da
• Monoisotopic Mass: 276.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.3Ų